Cas no 328270-77-5 (methyl 3-(2-oxo-2H-chromene-3-amido)thiophene-2-carboxylate)

• Product Name: methyl 3-(2-oxo-2H-chromene-3-amido)thiophene-2-carboxylate
• CAS No: 328270-77-5
• MF: C₁₆H₁₁NO₅S
• MW: 329.327243089676
• CID: 3057115
• PubChem ID: 868115
• Update Time: 2025-05-23

methyl 3-(2-oxo-2H-chromene-3-amido)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-{[(2-oxo-2H-chromen-3-yl)carbonyl]amino}-2-thiophenecarboxylate
• methyl 3-(2-oxo-2H-chromene-3-amido)thiophene-2-carboxylate
• methyl 3-{[(2-oxo-2H-chromen-3-yl)carbonyl]amino}thiophene-2-carboxylate
• VS-09159
• VU0028880-2
• F3055-0660
• methyl 3-(2-oxo-2H-chromene-3-carboxamido)thiophene-2-carboxylate
• BBL029218
• SR-01000217066-1
• 328270-77-5
• STK426683
• methyl 3-[(2-oxochromene-3-carbonyl)amino]thiophene-2-carboxylate
• AKOS000267991
• CS-0320373
• AK-968/11842025
• Oprea1_876885
• SR-01000217066

• Inchi： 1S/C16H11NO5S/c1-21-16(20)13-11(6-7-23-13)17-14(18)10-8-9-4-2-3-5-12(9)22-15(10)19/h2-8H,1H3,(H,17,18)
• InChI Key： QEZPWIIYPYZYGN-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(=O)OC)NC(C1C(=O)OC2C=CC=CC=2C=1)=O

Computed Properties

• Exact Mass: 329.03579362Da
• Monoisotopic Mass: 329.03579362Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on methyl 3-(2-oxo-2H-chromene-3-amido)thiophene-2-carboxylate

Introduction to Methyl 3-(2-oxo-2H-chromene-3-amido)thiophene-2-carboxylate (CAS No. 328270-77-5)

Methyl 3-(2-oxo-2H-chromene-3-amido)thiophene-2-carboxylate, identified by its CAS number 328270-77-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further research and development in medicinal chemistry.

The molecular structure of methyl 3-(2-oxo-2H-chromene-3-amido)thiophene-2-carboxylate incorporates several key functional groups, including a thiophene ring, a chromene moiety, and an amide linkage. These structural features contribute to its unique chemical properties and potential biological interactions. The presence of the chromene ring, in particular, has been associated with various pharmacological effects, such as antioxidant and anti-inflammatory properties, which have been extensively studied in recent years.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from heterocyclic compounds. Among these, molecules containing both thiophene and chromene units have shown considerable promise due to their ability to modulate multiple biological pathways simultaneously. The amide group in the structure of methyl 3-(2-oxo-2H-chromene-3-amido)thiophene-2-carboxylate further enhances its potential as a bioactive molecule by allowing for hydrogen bonding interactions with biological targets.

One of the most compelling aspects of this compound is its potential application in the development of new drugs targeting neurological disorders. Studies have indicated that the chromene moiety can interact with specific neurotransmitter receptors, potentially leading to the development of treatments for conditions such as Alzheimer's disease and Parkinson's disease. Additionally, the thiophene ring has been shown to possess antimicrobial properties, making this compound a candidate for antibiotics or antifungal agents.

The synthesis of methyl 3-(2-oxo-2H-chromene-3-amido)thiophene-2-carboxylate presents unique challenges due to its complex molecular architecture. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound in high yields and purity. Modern techniques such as palladium-catalyzed cross-coupling reactions and automated synthesis platforms have significantly streamlined the process, enabling researchers to explore its full potential more efficiently.

Recent research has also highlighted the importance of computational methods in the study of such complex molecules. Molecular modeling and virtual screening techniques have been employed to predict the binding affinity of methyl 3-(2-oxo-2H-chromene-3-amido)thiophene-2-carboxylate to various biological targets. These computational approaches not only accelerate the drug discovery process but also provide valuable insights into the molecular interactions that underpin its biological activity.

The pharmacokinetic properties of this compound are another area of active investigation. Understanding how methyl 3-(2-oxo-2H-chromene-3-amido)thiophene-2-carboxylate is absorbed, distributed, metabolized, and excreted is crucial for optimizing its therapeutic efficacy and minimizing potential side effects. Preclinical studies have begun to address these questions, providing preliminary data on its pharmacokinetic profile and suggesting that it may exhibit favorable properties for oral administration.

In conclusion, methyl 3-(2-oxo-2H-chromene-3-amido)thiophene-2-carboxylate (CAS No. 328270-77-5) represents a promising candidate for further exploration in pharmaceutical research. Its unique molecular structure and demonstrated biological activities make it an attractive molecule for developing new treatments for various diseases. As research continues to uncover more about its properties and potential applications, this compound is poised to play a significant role in the future of drug discovery.